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Compound of Interest

Compound Name: Mecarbam

Cat. No.: B1676128

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Mecarbam. It offers a procedural, step-by-step framework
for safe operational and disposal plans, ensuring the well-being of laboratory personnel and
environmental protection.

Mecarbam Hazard Profile and Safety Data

Mecarbam is an organophosphate pesticide classified as highly hazardous.[1] It is toxic if
swallowed and in contact with skin, and very toxic to aquatic life with long-lasting effects.[2][3]
[4] Adherence to stringent safety protocols is mandatory to mitigate exposure risks.
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Property

Value

GHS Hazard Class

Acute Toxicity, Oral (Category 3); Acute Toxicity,
Dermal (Category 3); Hazardous to the Aquatic
Environment, Acute (Category 1); Hazardous to

the Aquatic Environment, Chronic (Category 1)

[2]

Signal Word

Danger[2]

CAS Number

2595-54-2[5]

Molecular Formula

C10H20NO5PS2[5][6][7]

LD50 (Oral, Rabbit)

60 mg/kg[4]

WHO Classification

Ib (Highly hazardous)[1]

IMDG Transport Hazard

Class 6.1[1]

UN Number

UN3018[1][2]

Experimental Protocol: Safe Handling of Mecarbam

1. Pre-Operational Checks:

o Risk Assessment: Conduct a thorough risk assessment for the planned experiment to

identify potential hazards and ensure all safety measures are in place.

o Safety Equipment: Ensure a calibrated chemical fume hood is operational. Verify that an

eyewash station and safety shower are readily accessible and functional.[3]

o Personal Protective Equipment (PPE) Inspection: Before each use, inspect all PPE for

integrity. Check gloves for any signs of degradation or punctures.[3]

2. Required Personal Protective Equipment (PPE):

e Hand Protection: Wear chemical-resistant gloves (e.g., barrier laminate, butyl rubber, nitrile

rubber).[3][8] Do not wear cotton, leather, or canvas gloves.[8]

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=CCPD100559
https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=CCPD100559
https://haz-map.com/Agents/5926
https://haz-map.com/Agents/5926
https://labchem-wako.fujifilm.com/sds/W01W0113-1688JGHEEN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Mecarbam
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9773912.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/429.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/429.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/429.htm
https://zycz.cato-chem.com/api/jchemhost/product/export_msds/?brand=cato&cat_no=CCPD100559
https://www.benchchem.com/product/b1676128?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Mecarbinate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Mecarbinate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Mecarbinate.pdf
https://extension.missouri.edu/publications/g1917
https://extension.missouri.edu/publications/g1917
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Eye and Face Protection: Chemical safety goggles with side shields are mandatory.[3] If
there is a splash hazard, a face shield must be worn in addition to goggles.[3]

» Skin and Body Protection: Wear an impervious laboratory coat or chemical-resistant
coveralls.[3][9] Ensure shoes are fully enclosed.[3] For tasks with a higher risk of spills, a
chemical-resistant apron is required.[8][9]

o Respiratory Protection: Use a suitable respirator if engineering controls like a fume hood are
insufficient or when aerosols may be generated.[3][8] All respiratory protection programs
must comply with relevant standards.

3. Handling Procedure:

o Ventilation: All handling of Mecarbam must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood, to avoid inhalation of vapors or aerosols.[2]

[3]
e Avoid Contact: Avoid all direct contact with the substance.[3]
o General Hygiene: Do not eat, drink, or smoke in areas where Mecarbam is handled.[2][3][6]

» Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[2][3][6] Immediately change contaminated clothing.

Emergency Response Plan
1. Spills:

o Small Spills: For liquid spills, absorb the material using an inert, non-combustible material
like sand or diatomite.[2][10] Carefully collect the absorbed material and place it in a sealed,
labeled container for disposal.[2][10]

o Large Spills: Isolate the spill area for at least 50 meters (150 feet) in all directions.[7] Keep
unauthorized personnel away and stay upwind.[7] Ventilate closed spaces before entering.[7]

e Environmental Protection: Do not allow Mecarbam to enter drains or water courses.[2][10]

2. Exposure:
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« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.
Immediately call a POISON CENTER or doctor.[6] If breathing has stopped, provide artificial
respiration.

« If on Skin: Take off immediately all contaminated clothing.[2] Wash the skin with plenty of
soap and water.[2][6] Call a POISON CENTER or doctor if you feel unwell.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[2][6]

« |If Swallowed: Rinse mouth.[2][6] Immediately call a POISON CENTER or doctor.[2][6] Do
NOT induce vomiting.[11]

Disposal Plan

The disposal of Mecarbam must be handled by a licensed hazardous waste disposal service.
[2][12] Direct release into the environment or discharge into the sewer system is strictly
prohibited.[2][12]

1. Waste Collection:

o Collect all Mecarbam waste, including contaminated materials, in a designated, compatible,
and tightly sealed container.[2][12]

2. Labeling and Storage:
o Immediately affix a "Hazardous Waste" label to the container.[12]

e The label must include the full chemical name "Mecarbam™ and the specific hazards: "Toxic,"
"Harmful if Swallowed," and "Marine Pollutant."[12]

o Store the waste container in a designated, cool, dry, and well-ventilated area, away from
direct sunlight and sources of ignition.[3][10] The storage area should not have drain or
sewer access.[2]

o Use secondary containment to prevent spills.[12]

3. Disposal:
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» Contact your institution's Environmental Health & Safety (EHS) department to arrange for
pickup and disposal by a licensed chemical destruction plant or through controlled
incineration with flue gas scrubbing.[2][12]

o Do not mix Mecarbam waste with other waste. Handle uncleaned containers as you would
the product itself.

Workflow for Handling Mecarbam
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Mecarbam Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Mecarbam.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1676128?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Mecarbam (Ref: MC 474) [sitem.herts.ac.uk]

. zycz.cato-chem.com [zycz.cato-chem.com]

. benchchem.com [benchchem.com]

. MECARBAM | 2595-54-2 [amp.chemicalbook.com]

. Mecarbam - Hazardous Agents | Haz-Map [haz-map.com]

. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

. Mecarbam | CLOH20NO5PS2 | CID 17434 - PubChem [pubchem.ncbi.nim.nih.gov]

. extension.missouri.edu [extension.missouri.edu]

°
(o] (0] ~ (o)) ()] EEN w N =

. Pesticide use and personal protective equipment [health.vic.gov.au]
¢ 10. benchchem.com [benchchem.com]

e 11. chemos.de [chemos.de]

e 12. benchchem.com [benchchem.com]

» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Mecarbam]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676128#personal-protective-equipment-for-
handling-mecarbam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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